Cas no 1612827-54-9 (2-methoxy-5-(nitromethyl)pyridine)

• Product Name: 2-methoxy-5-(nitromethyl)pyridine
• CAS No: 1612827-54-9
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 6431024
• PubChem ID: 118308684
• Update Time: 2025-10-29

2-methoxy-5-(nitromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(nitromethyl)pyridine
• EN300-1804368
• 1612827-54-9
• XCIRTQIQUQOGIJ-UHFFFAOYSA-N
• SCHEMBL17007820

• Inchi： 1S/C7H8N2O3/c1-12-7-3-2-6(4-8-7)5-9(10)11/h2-4H,5H2,1H3
• InChI Key： XCIRTQIQUQOGIJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=N1)C[N+](=O)[O-]

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.9Ų

Additional information on 2-methoxy-5-(nitromethyl)pyridine

Comprehensive Overview of 2-Methoxy-5-(nitromethyl)pyridine (CAS No. 1612827-54-9): Properties, Applications, and Industry Insights

2-Methoxy-5-(nitromethyl)pyridine (CAS No. 1612827-54-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This nitromethyl-substituted pyridine derivative combines a methoxy group at the 2-position with a nitromethyl moiety at the 5-position, creating a versatile scaffold for synthetic applications. Recent studies highlight its potential as a key intermediate in the development of novel bioactive molecules, particularly in kinase inhibitor design and crop protection agents.

The compound's molecular formula C7H8N2O3 and molecular weight of 168.15 g/mol make it an attractive building block for medicinal chemistry. Researchers are particularly interested in its electron-withdrawing nitromethyl group, which can participate in various nucleophilic substitution reactions and cyclization processes. In 2023, patent filings revealed its incorporation into heterocyclic compounds with potential therapeutic applications, aligning with current industry trends toward fragment-based drug discovery and targeted small molecule therapies.

From a synthetic chemistry perspective, 2-methoxy-5-(nitromethyl)pyridine offers multiple advantages. The methoxy group provides stability while allowing for subsequent demethylation if needed, and the nitromethyl functionality serves as a convertible handle for further derivatization. Recent publications describe its use in metal-catalyzed cross-coupling reactions, with particular success in Suzuki-Miyaura couplings and Buchwald-Hartwig aminations. These transformations are crucial for creating diverse chemical libraries in drug discovery programs.

Analytical characterization of CAS 1612827-54-9 typically involves HPLC purity analysis, 1H/13C NMR spectroscopy, and mass spectrometry. The compound generally appears as a white to pale yellow crystalline solid with good stability under standard storage conditions. Its solubility profile shows moderate dissolution in polar organic solvents like DMSO and methanol, but limited water solubility, which is important for formulation scientists working on drug delivery systems.

In the context of green chemistry initiatives, researchers are exploring catalytic methods for the synthesis of 2-methoxy-5-(nitromethyl)pyridine that minimize waste generation. Recent advances include flow chemistry approaches and biocatalytic transformations, addressing the pharmaceutical industry's growing demand for sustainable synthetic routes. These developments align with increasing searches for eco-friendly chemical synthesis and green pharmaceutical intermediates in scientific literature.

The commercial availability of 1612827-54-9 has expanded significantly since 2020, with multiple chemical suppliers now offering it at various purity grades. Current market analysis suggests growing demand from contract research organizations (CROs) and academic research groups focusing on medicinal chemistry optimization. Pricing trends indicate stable costs for research quantities, though bulk procurement may require special ordering from custom synthesis providers.

Safety considerations for handling 2-methoxy-5-(nitromethyl)pyridine follow standard laboratory protocols for nitro-containing compounds. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment (PPE) including nitrile gloves and safety goggles is recommended. Material Safety Data Sheets (MSDS) typically advise storage in cool, dry conditions away from strong oxidizers, reflecting common precautions for nitroaromatic compounds.

Future research directions for this compound may explore its potential in photopharmacology applications, given the photosensitive nature of nitro groups, or as a precursor for bioorthogonal chemistry probes. The growing interest in pyridine-based therapeutics and nitro group chemistry in drug design suggests 2-methoxy-5-(nitromethyl)pyridine will remain relevant in chemical research for years to come.